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For Researchers, Scientists, and Drug Development Professionals

Abstract
Prosulfocarb sulfoxide, a primary metabolite of the thiocarbamate herbicide prosulfocarb,

plays a crucial role in the herbicidal activity of its parent compound. This technical guide

provides a detailed overview of the chemical structure, physicochemical properties, and

available toxicological data for prosulfocarb sulfoxide. It also explores the metabolic pathway

of prosulfocarb and its mode of action through the inhibition of lipid synthesis. This document is

intended to serve as a valuable resource for researchers and professionals engaged in the

fields of agricultural science, environmental toxicology, and drug development.

Chemical Structure and Identification
Prosulfocarb sulfoxide is formed through the oxidation of the sulfur atom in the parent

molecule, prosulfocarb. This transformation is a key step in its bioactivation.

Table 1: Chemical Identification of Prosulfocarb Sulfoxide
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Identifier Value

CAS Number 51954-81-5

Molecular Formula C₁₄H₂₁NO₂S[1]

Molecular Weight 267.39 g/mol [1]

IUPAC Name S-benzyl N,N-dipropylcarbamothioate S-oxide

Synonyms
1-[(Phenylmethyl)sulfinyl]-N,N-

dipropylformamide

SMILES CCCN(CCC)C(=O)S(=O)Cc1ccccc1

Physicochemical Properties
Detailed physicochemical data for prosulfocarb sulfoxide are not readily available in the

literature. For context, the properties of the parent compound, prosulfocarb, are provided

below.

Table 2: Physicochemical Properties of Prosulfocarb

Property Value

Appearance Colorless to pale yellow liquid[2]

Melting Point -20 °C[2]

Boiling Point 341 °C[2]

Water Solubility Insoluble[2]

Solubility in Organic Solvents
Soluble in xylene, acetone, heptane, and ethyl

acetate[2]

Vapor Pressure 0.79 mPa[2]

Prosulfocarb sulfoxide is described as a colorless liquid and is soluble in chloroform and

acetonitrile.
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Metabolic Pathway and Mode of Action
Prosulfocarb is a pre-emergent herbicide that is absorbed by the roots and shoots of

germinating seedlings.[3][4] Its herbicidal activity is attributed to the inhibition of lipid synthesis.

[3][5] The metabolic activation of prosulfocarb to its sulfoxide form is crucial for its phytotoxic

effects.

The proposed metabolic pathway of prosulfocarb in plants involves the oxidation of the parent

compound to prosulfocarb sulfoxide. This is followed by further metabolism to other

intermediates, including benzoic acid.

Prosulfocarb Prosulfocarb SulfoxideOxidation Further Metabolites
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Caption: Metabolic pathway of prosulfocarb.

The primary mode of action of prosulfocarb and its active metabolite is the inhibition of very-

long-chain fatty acid (VLCFA) synthesis. This disruption of lipid production affects the formation

of cell membranes, which is essential for cell growth and division in developing seedlings.

Toxicological and Ecotoxicological Profile
Comprehensive toxicological data for prosulfocarb sulfoxide are limited. However, available

information suggests that it poses a risk to aquatic organisms.

Table 3: Ecotoxicity of Prosulfocarb and Prosulfocarb Sulfoxide
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Organism Test
Result
(Prosulfocarb)

Result
(Prosulfocarb
Sulfoxide)

Daphnia 48h EC₅₀

0.51-1.75 mg/L

(moderately to highly

toxic)

4.1 mg/L (moderately

toxic)

Earthworms - Slightly toxic Slightly toxic

A certified reference material for prosulfocarb sulfoxide indicates that it is classified as

hazardous to the aquatic environment (Aquatic Acute 1, Aquatic Chronic 1) with the hazard

statement H410: Very toxic to aquatic life with long lasting effects.

For the parent compound, prosulfocarb, the oral LD₅₀ in rats is 1820 mg/kg.[2] It is considered

to have low human toxicological effects but is an irritant.[2] Long-term studies in mammals

have shown effects on the liver and kidneys.[2]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of prosulfocarb sulfoxide are

not extensively published. However, general methodologies can be inferred from related

literature.

Synthesis
The synthesis of prosulfocarb typically involves the reaction of dipropylamine with phosgene,

followed by a reaction with benzyl mercaptan. The subsequent oxidation of prosulfocarb to

prosulfocarb sulfoxide would likely involve the use of a suitable oxidizing agent, a common

method for sulfide to sulfoxide conversion.

Analytical Methods
The analysis of prosulfocarb and its metabolites, including the sulfoxide, is often performed

using chromatographic techniques coupled with mass spectrometry.

General Workflow for Analysis:
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Sample Preparation
(Extraction, Cleanup)

Chromatographic Separation
(e.g., HPLC, GC)

Mass Spectrometric Detection
(e.g., MS/MS) Data Analysis
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Caption: General analytical workflow.

Sample Preparation: Extraction from the matrix (e.g., soil, water, biological tissue) using an

appropriate solvent, followed by cleanup steps to remove interfering substances.

Chromatographic Separation: High-performance liquid chromatography (HPLC) or gas

chromatography (GC) is used to separate prosulfocarb sulfoxide from other components in

the sample.

Mass Spectrometric Detection: Mass spectrometry (MS), often in tandem (MS/MS), is used

for sensitive and selective detection and quantification.

Conclusion
Prosulfocarb sulfoxide is a key metabolite in the herbicidal action of prosulfocarb. While its

role in lipid synthesis inhibition is established through the action of its parent compound,

specific physicochemical and a comprehensive toxicological profile for the sulfoxide remain

areas requiring further investigation. The information provided in this guide serves as a

foundational resource for researchers and professionals, highlighting the current state of

knowledge and identifying areas for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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